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Compound Focus: 4-Hexen-3-one

CAS No.: 50396-87-7

Cat. No.: S3317472

Get Quote

Chemical Profile of 4-Hexen-3-one

The table below summarizes the key identifying information and physical properties of 4-Hexen-3-one from

authoritative and supplier sources.

Property Details

CAS Registry
Number

2497-21-4 [1] [2] [3]

Molecular Formula C₆H₁₀O [1] [2] [3]

Molecular Weight 98.14 - 98.16 g/mol [1] [3] [4]

IUPAC Name (E)-hex-4-en-3-one [2] [5] [4]

Common Names 2-Hexen-4-one; FEMA 3352 [2] [5] [4]

Boiling Point 135°C - 137°C [2] [5] [6]

Density 0.829 - 0.858 g/mL [2] [5] [6]

Flash Point 34°C (93°F) [2] [5]
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Property Details

Primary
Applications

Organic synthesis; flavoring agent; pharmaceutical/agrochemical intermediate
[7] [8] [4]

Market Presence and Purity Grades

The search results confirm that 4-Hexen-3-one is available commercially in 95% and 98% purity grades

from various chemical suppliers [7] [8] [4]. One supplier specifically notes that their 98% pure product has a

trans-isomer content of >95% [2] [5]. This suggests that the main performance difference between grades

likely relates to the concentration of the desired stereoisomer and the levels of unknown impurities, which

can be critical for sensitive applications like pharmaceutical synthesis.

How to Obtain Performance Comparison Data

Since the direct performance data you requested is not publicly available, here are some practical steps you

can take to acquire this critical information:

Contact Suppliers Directly: Reach out to the technical departments of companies that sell both
purity grades, such as Thermo Fisher Scientific (Alfa Aesar), BOC Sciences, or Hawks
Scientific [7] [8]. They often have in-house technical data sheets, chromatographic analysis
(GC/HPLC), or application notes that compare product lots.

Review Application-Specific Literature: Conduct a focused search on platforms like Google Scholar or
PubMed for studies that use 4-Hexen-3-one. While these may not compare purities directly, they can

reveal which purity grade is typically chosen for specific, sensitive applications (e.g., as a flavorant or
pharmaceutical intermediate) [9] [10] [4].

Prioritize Key Purity Indicators: When evaluating, the isomeric composition (e.g., trans-isomer
content) is often as important as the overall purity percentage for determining performance in

chemical reactions [2] [5].

Decision Workflow for Purity Selection

The following diagram outlines a logical process for selecting the appropriate purity grade for your research,

based on general best practices in chemical research.
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Start: Need to select
a purity grade

Is the chemical used in a
final product or critical intermediate?

Is the reaction sensitive to
isomeric purity or trace impurities?

 No

Choose 98% Purity
(Higher assurance of

isomeric/content purity)

 Yes

Is the application for
general lab synthesis?

 No

Choose 98% Purity
(Lower risk of side reactions

and failed experiments)

 Yes

 No

Choose 95% Purity
(Cost-effective for

standard procedures)

 Yes

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 4-Hexen-3-one - the NIST WebBook [webbook.nist.gov]

2. 4-Hexen-3-one, 98%, trans-isomer >95% [fishersci.ie]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s3317472?utm_src=pdf-body-img
https://www.smolecule.com/products/s3317472?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi?ID=C2497214
https://www.fishersci.ie/shop/products/4-hexen-3-one-98-trans-isomer-95-thermo-scientific/11307299
https://www.smolecule.com/products/s3317472?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


3. 2497-21-4|4-Hexen-3-one [ambeed.com]

4. CAS 2497-21-4 4-Hexen-3-one [bocsci.com]

5. 4-Hexen-3-one, 98%, trans-isomer >95% [fishersci.com]

6. trans-4-hexen-3-one [stenutz.eu]

7. 4-Hexen-3-One Analysis by United States & European Countries [htfmarketreport.com]

8. Global 4-Hexen-3-One Market Growth 2025-2031 [infinitymarketresearch.com]

9. The application of untargeted metabolomics coupled with ... [pmc.ncbi.nlm.nih.gov]

10. 4-hexen-3-one, 2497-21-4 [thegoodscentscompany.com]

To cite this document: Smolecule. [4-Hexen-3-one purity 95% vs 98% performance]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3317472#4-hexen-3-one-

purity-95-vs-98-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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